Cas no 1493650-94-4 (5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid)

5-(4-Bromophenyl)spiro[2.3]hexane-5-carboxylic acid is a specialized spirocyclic compound featuring a bromophenyl substituent and a carboxylic acid functional group. Its unique spiro[2.3]hexane core imparts structural rigidity, enhancing its utility in medicinal chemistry and material science applications. The bromine atom at the para position offers a versatile handle for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization or coordination in metal-organic frameworks. This compound is particularly valuable as an intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals, where its constrained geometry and reactive sites facilitate targeted modifications. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid structure

1493650-94-4 structure

Product Name:5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid

CAS No:1493650-94-4

MF:C₁₃H₁₃BrO₂

MW:281.145123243332

CID:5455772

PubChem ID:65008275

Update Time:2025-05-21

5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid
- EN300-10520848
- 1493650-94-4
- Z1258546528
- AKOS014340318
- 5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid
- Inchi： 1S/C13H13BrO2/c14-10-3-1-9(2-4-10)13(11(15)16)7-12(8-13)5-6-12/h1-4H,5-8H2,(H,15,16)
- InChI Key： DAWGZPJYBZNOIK-UHFFFAOYSA-N
- SMILES： C1C2(CC(C3=CC=C(Br)C=C3)(C(O)=O)C2)C1

Computed Properties

Exact Mass: 280.00989g/mol
Monoisotopic Mass: 280.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 407.0±38.0 °C(Predicted)
pka: 4.26±0.20(Predicted)

5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-10520848-0.05g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	0.05g	$285.0	2023-10-28
Enamine	EN300-10520848-0.1g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	0.1g	$426.0	2023-10-28
Enamine	EN300-10520848-0.25g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	0.25g	$607.0	2023-10-28
Enamine	EN300-10520848-0.5g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	0.5g	$959.0	2023-10-28
Enamine	EN300-10520848-1.0g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	1g	$1229.0	2023-04-29
Enamine	EN300-10520848-2.5g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	2.5g	$2408.0	2023-10-28
Enamine	EN300-10520848-5.0g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	5g	$3562.0	2023-04-29
Enamine	EN300-10520848-10.0g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	10g	$5283.0	2023-04-29
Enamine	EN300-10520848-1g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	1g	$1229.0	2023-10-28
Enamine	EN300-10520848-5g	5-(4-bromophenyl)spiro[2.3]hexane-5-carboxylic acid	1493650-94-4	95%	5g	$3562.0	2023-10-28

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Additional information on 5-(4-bromophenyl)spiro2.3hexane-5-carboxylic acid

5-(4-Bromophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid: A Comprehensive Overview

5-(4-Bromophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid, also known by its CAS number 1493650-94-4, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing molecular architecture and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 5-(4-Bromophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid consists of a spiro ring system, which is formed by the fusion of two rings at a single atom. The spirocyclic framework is further substituted with a bromophenyl group and a carboxylic acid moiety. This combination of functional groups and structural elements makes the compound highly versatile for various chemical transformations and applications.

Recent studies have highlighted the potential of 1493650-94-4 in drug discovery efforts. The spirocyclic structure is known to exhibit unique pharmacokinetic properties, making it an attractive candidate for designing bioactive molecules. Researchers have explored its ability to act as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of 5-(4-Bromophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency in the final compound.

The carboxylic acid group in the molecule plays a crucial role in its reactivity and functionality. It can undergo various transformations, such as esterification or amidation, enabling the creation of derivatives with enhanced biological activity or solubility properties. Recent research has focused on optimizing these transformations to improve the compound's bioavailability and efficacy in vivo.

Beyond its pharmaceutical applications, 1493650-94-4 has also found utility in materials science. Its rigid spirocyclic structure makes it an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. Scientists are investigating its potential as a building block for constructing novel polymers, liquid crystals, and nanomaterials.

In conclusion, 5-(4-Bromophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. As new synthetic methods and application areas emerge, this compound is poised to make significant contributions to both academic and industrial advancements.